Cas no 66872-74-0 (Sodium 3-methyl-2-oxopentanoate)

• Product Name: Sodium 3-methyl-2-oxopentanoate
• CAS No: 66872-74-0
• MF: C₆H₉NaO₃
• MW: 152.123633146286
• CID: 964817
• Update Time: 2023-08-02

Sodium 3-methyl-2-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• dl-3-methyl-2-oxopentanoic acid, sodium salt
• D-3-methyl-2-oxo-valeric acid , sodium-salt
• ()-3-Methyl-2-oxovaleric acid sodium salt
• dl-A-keto-B-methyl-N-valeric acid*sodium
• sodium DL-3-methyl-2-oxopentanoate
• sodium 3-methyl-2-oxopentanoate
• Sodium 3-methyl-2-oxovalerate
• 3-Methyl-2-oxopentanoic acid sodium salt
• DL-alpha-Keto-beta-methylvaleric acid sodium salt
• Ketoisoleucine sodium salt
• (+/-)-3-Methyl-2-oxovaleric acid sodium salt
• Pentanoic acid, 3-methyl-2-oxo-, sodium salt
• 3-Methyl-2-oxovaleric Acid Sodium Salt
• (+/-)-Sodium 3-methyl-2-oxovalera
• Sodium 3-methyl-2-oxopentanoate

• Inchi： 1S/C6H10O3.Na/c1-3-4(2)5(7)6(8)9;/h4H,3H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： SMDJDLCNOXJGKC-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C(=O)[O-])C(C)CC

Computed Properties

• Exact Mass: 152.044939
• Monoisotopic Mass: 152.044939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Melting Point: 204-206 °C(lit.)
• PSA: 57.20000
• LogP: -0.64850

Sodium 3-methyl-2-oxopentanoate Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：2-8°C